Cas no 378247-87-1 (1-1-(2-fluorophenyl)cyclopentylmethanamine)

• Product Name: 1-1-(2-fluorophenyl)cyclopentylmethanamine
• CAS No: 378247-87-1
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• MDL: MFCD06213184
• CID: 298241
• PubChem ID: 17609133
• Update Time: 2025-04-19

1-1-(2-fluorophenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1-(2-Fluorophenyl)cyclopentyl)methanamine
• C-[1-(2-Fluoro-phenyl)-cyclopentyl]-methylamine
• Cyclopentanemethanamine,1-(2-fluorophenyl)-
• 1-[1-(2-fluorophenyl)cyclopentyl]methanamine(SALTDATA: FREE)
• 1-[1-(2-fluorophenyl)cyclopentyl]methanamine
• LS-12927
• 378247-87-1
• SY225674
• SB74838
• DTXSID201272454
• Cyclopentanemethanamine, 1-(2-fluorophenyl)- (9CI)
• CS-0216105
• AC6037
• C-[1-(2-FLUOROPHENYL)-CYCLOPENTYL]-METHYLAMINE
• MFCD06213184
• A924216
• 1-(2-Fluorophenyl)cyclopentanemethanamine
• AKOS000302034
• [1-(2-fluorophenyl)cyclopentyl]methanamine
• EN300-336214
• {[1-(2-fluorophenyl)cyclopentyl]methyl}amine
• ALBB-033825
• 1-1-(2-fluorophenyl)cyclopentylmethanamine

• MDL： MFCD06213184
• Inchi： 1S/C12H16FN/c13-11-6-2-1-5-10(11)12(9-14)7-3-4-8-12/h1-2,5-6H,3-4,7-9,14H2
• InChI Key： OVIJBJGRNSGENG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(CN)CCCC1

Computed Properties

• Exact Mass: 193.12678
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02